2-(1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)thiazole-5-carboxylic acid

• Molecular Formula: C13H18N2O4S
• Molecular Weight: 298.36 g/mol
• IUPAC Name: 2-[1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidin-3-yl]-1,3-thiazole-5-carboxylic acid
• InChI: InChI=1S/C13H18N2O4S/c1-13(2,3)19-12(18)15-5-4-8(7-15)10-14-6-9(20-10)11(16)17/h6,8H,4-5,7H2,1-3H3,(H,16,17)
• InChI Key: SSVOXPKNDUXWEF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)C2=NC=C(S2)C(=O)O

Description

2-(1-(Tert-butoxycarbonyl)pyrrolidin-3-yl)thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C13H18N2O4S and its molecular weight is 298.36 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

tert-Butyl 3-(5-formylthiazol-2-yl)pyrrolidine-1-carboxylate (3.65 g, 12.93 mmol) was suspended in water (35 ml) and t-butanol (60 ml). Sodium dihydrogenphosphate (2.094 g, 17.45 mmol) was added, followed by 2-methylbut-2-ene (5.34 ml, 50.4 mmol). After 5 minutes, sodium chlorite (2.92 g, 32.3 mmol) was added in portions over about 5 minutes (mildly exothermic). The reaction was stirred for 1 hour at room temperature, then additional 2-methyl-2-butene (2 mL) was added. After stirring for 2 hours at room temperature, the reaction was concentrated and water (100 mL) was added. The mixture was adjusted to pH 2 by addition of 1N hydrochloric acid, then extracted dichloromethane. The organic extracts were dried over sodium sulfate, filtered and concentrated to provide the title compound.